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Introduction
Zinc finger MYND-type containing 19 (ZMYND19), also known as MIZIP (MCH-R1-Interacting

Zinc Finger Protein), is a protein characterized by a MYND (Myeloid translocation protein 8,

Nervy, and DEAF1) zinc finger domain.[1] This protein is highly conserved across vertebrate

species and is implicated in diverse cellular processes, including signal transduction and

microtubule dynamics.[1] Understanding the intricate network of ZMYND19's protein-protein

interactions is paramount for elucidating its biological functions and for the development of

novel therapeutic strategies targeting pathways in which it is involved. This technical guide

provides a comprehensive overview of the known interaction partners of ZMYND19, presenting

quantitative data, detailed experimental protocols, and visual representations of the associated

signaling pathways.

ZMYND19 Interaction Partners: A Quantitative
Overview
The following table summarizes the known protein interaction partners of ZMYND19, the

experimental methods used to identify these interactions, and any available quantitative data.
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Interacting
Partner

Description
Experimental
Method(s)

Quantitative
Data

Reference(s)

MCHR1

Melanin-

concentrating

hormone

receptor 1, a G-

protein coupled

receptor.

Yeast Two-

Hybrid
Not available [1]

Alpha-tubulin,

Beta-tubulin

Subunits of

microtubules,

key components

of the

cytoskeleton.

Yeast Two-

Hybrid
Not available

MKLN1

Muskelin 1, a

component of the

CTLH E3

ubiquitin ligase

complex.

Co-

immunoprecipitat

ion, Affinity

Capture-MS

BioGRID

Quantitative

Score: 0.926

(High

Confidence)

[2]

RMND5A

Required for

meiotic nuclear

division 5

homolog A, a

core component

of the CTLH E3

ubiquitin ligase

complex.

Co-

immunoprecipitat

ion, Affinity

Capture-MS

BioGRID

Quantitative

Score: 0.996

(High

Confidence)

[2]

MAEA

Macrophage

erythroblast

attacher, the

catalytic subunit

of the CTLH E3

ubiquitin ligase

complex.

Co-

immunoprecipitat

ion

Not available [3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://thebiogrid.org/125490/summary/homo-sapiens/zmynd19.html
https://thebiogrid.org/125490/summary/homo-sapiens/zmynd19.html
https://orcs.thebiogrid.org/Gene/116225
https://www.researchgate.net/publication/380087726_The_CTLH_Ubiquitin_Ligase_Substrates_ZMYND19_and_MKLN1_Negatively_Regulate_mTORC1_at_the_Lysosomal_Membrane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b398368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raptor

Regulatory-

associated

protein of mTOR,

a component of

the mTORC1

complex.

Co-

immunoprecipitat

ion

Not available [3][4]

RagA/C

Ras-related

GTP-binding

proteins that

recruit mTORC1

to the lysosome.

Co-

immunoprecipitat

ion

Not available [3][4]

ADAMTS1

A disintegrin and

metalloproteinas

e with

thrombospondin

motifs 1.

Affinity Capture-

MS

BioGRID

Quantitative

Score: 0.918

(High

Confidence)

[5]

C19orf54

Chromosome 19

open reading

frame 54.

Yeast Two-

Hybrid
Not available [6]

Signaling Pathways and Logical Relationships
ZMYND19 is involved in at least two key cellular pathways: the MCHR1 signaling pathway and

the regulation of the mTORC1 signaling cascade.

MCHR1 Signaling Pathway
ZMYND19 was initially identified through its interaction with the C-terminus of the melanin-

concentrating hormone receptor 1 (MCHR1).[1] This interaction suggests a role for ZMYND19

in modulating MCHR1 signaling, potentially by linking the receptor to the microtubule network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Protein Interaction
Partners of ZMYND19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b398368#zmynd19-protein-interaction-partners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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